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Compound of Interest

Compound Name: 2,3,5-Trimethacarb-d3

Cat. No.: B1682547 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for 2,3,5-Trimethacarb-d3, a deuterated analog of the carbamate insecticide

Trimethacarb. Strict adherence to these protocols is crucial to ensure personal safety and

maintain a secure laboratory environment.

Chemical Profile and Hazards: 2,3,5-Trimethacarb is classified as a cholinesterase inhibitor,

similar to other carbamate pesticides.[1][2] Exposure can occur through inhalation, ingestion, or

skin contact.[1] It is characterized as a brown crystalline solid.[1][2][3] The non-deuterated form

is noted to be a skin irritant and may cause drowsiness or dizziness.[4] It is also considered a

flammable solid.

Personal Protective Equipment (PPE)
A multi-layered approach to Personal Protective Equipment (PPE) is mandatory to prevent

exposure to 2,3,5-Trimethacarb-d3. The following table summarizes the required PPE for

handling this compound.
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection
Safety Goggles and Face

Shield

ANSI Z87.1 compliant safety

goggles are required. A face

shield should be worn over the

goggles, especially when there

is a risk of splashing.

Hand Protection Chemical-Resistant Gloves

Neoprene or nitrile gloves are

recommended for adequate

protection against carbamate

pesticides.[5] Latex gloves are

not suitable.[5] Always wear

unlined gloves.[6]

Body Protection
Laboratory Coat or Chemical-

Resistant Suit

A lab coat should be worn at a

minimum. For procedures with

a higher risk of contamination,

a chemical-resistant suit is

advised.

Respiratory Protection NIOSH-approved Respirator

The specific type of respirator

should be determined by a risk

assessment. A fit-tested

respirator is necessary when

handling the compound as a

powder or when engineering

controls are insufficient.[6]

Foot Protection
Closed-toe Shoes and Shoe

Covers

Closed-toe shoes are

mandatory in a laboratory

setting. Chemical-resistant

shoe covers should be used

when handling larger

quantities or during spill

cleanup.
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Operational and Disposal Plans
Proper operational procedures and waste disposal are critical for the safe management of

2,3,5-Trimethacarb-d3.

Handling and Storage
Engineering Controls: All work with 2,3,5-Trimethacarb-d3 should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

General Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. The work area should be clean and uncluttered.

Weighing and Transfer: Handle the solid compound with care to avoid generating dust. Use

appropriate tools for transfer (e.g., spatulas).

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands

thoroughly with soap and water.

Storage:

Store in a well-ventilated place, away from sources of ignition.[4]

Keep containers tightly closed in a dry, cool environment.

Store away from strong acids, bases, and oxidizing agents.[3]

Spill and Emergency Procedures
Spill Cleanup:

Evacuate the immediate area.

Wear the appropriate PPE, including respiratory protection.
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For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

For liquid spills, absorb the material with an inert absorbent (e.g., sand, vermiculite).

Collect all contaminated materials in a sealed, labeled hazardous waste container.

Decontaminate the spill area with an appropriate cleaning agent.

First Aid Measures:

In case of skin contact: Immediately wash the affected area with soap and plenty of water.[7]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[7]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration and

consult a physician.[7]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician

immediately.[4][7]

Disposal Plan
All waste containing 2,3,5-Trimethacarb-d3 must be treated as hazardous waste and disposed

of in accordance with local, state, and federal regulations.[4]

Solid Waste: Contaminated consumables such as gloves, wipes, and weighing papers

should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing 2,3,5-Trimethacarb-d3 should be collected in a sealed,

compatible, and clearly labeled hazardous waste container. Do not mix with other waste

streams.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous liquid waste. After rinsing, the

container can be disposed of as regular laboratory waste after defacing the label.

Experimental Workflow for Safe Handling
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The following diagram illustrates the standard workflow for safely handling 2,3,5-Trimethacarb-
d3 in a laboratory setting.
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Control Measures
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Personal Protective Equipment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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